Cas no 1361495-93-3 (Methyl 4-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-5-acetate)

• Product Name: Methyl 4-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-5-acetate
• CAS No: 1361495-93-3
• MF: C₁₁H₁₄F₂N₂O₂
• MW: 244.237869739532
• CID: 4932849
• Update Time: 2025-06-08

Methyl 4-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-5-acetate

• Inchi： 1S/C11H14F2N2O2/c1-6-10(11(12)13)8(4-14)7(5-15-6)3-9(16)17-2/h5,11H,3-4,14H2,1-2H3
• InChI Key： NUOBOOQROTXNLR-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=NC=C(CC(=O)OC)C=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 264
• XLogP3: 0.5
• Topological Polar Surface Area: 65.2

Additional information on Methyl 4-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-5-acetate

Methyl 4-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-5-acetate (CAS No. 1361495-93-3): A Comprehensive Overview

Methyl 4-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-5-acetate, identified by its CAS number 1361495-93-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound characterized by a six-membered ring containing one nitrogen atom. The unique structural features of Methyl 4-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-5-acetate make it a valuable intermediate in the synthesis of various bioactive molecules.

The presence of both an aminomethyl group and a difluoromethyl group in the molecular structure imparts distinct chemical properties that enhance its reactivity and utility in synthetic chemistry. The methylpyridine-5-acetate moiety further contributes to its versatility, allowing for further functionalization and derivatization. These structural attributes have positioned this compound as a key player in the development of novel therapeutic agents.

In recent years, there has been growing interest in the exploration of pyridine derivatives for their potential applications in medicinal chemistry. Pyridine-based compounds are widely recognized for their role in pharmaceuticals, due to their ability to interact with biological targets effectively. The specific modifications present in Methyl 4-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-5-acetate make it particularly suitable for use in the synthesis of small molecule inhibitors and other pharmacologically active substances.

One of the most compelling aspects of this compound is its utility as a building block for more complex molecules. The aminomethyl group, for instance, can be readily coupled with other functional groups via amide or urea bond formation, while the difluoromethyl group can serve as a handle for further modifications through cross-coupling reactions. These properties make it an attractive candidate for drug discovery initiatives aimed at identifying new treatments for various diseases.

The pharmaceutical industry has been increasingly leveraging pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds incorporating pyridine moieties can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The structural diversity inherent in pyridine-based molecules allows researchers to fine-tune their pharmacological profiles by introducing specific substituents at predetermined positions.

Methyl 4-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-5-acetate has been investigated in several preclinical studies as a potential lead compound for drug development. Its unique chemical framework provides a foundation for designing molecules that can modulate biological pathways relevant to human health and disease. The incorporation of fluorine atoms, particularly in the form of a difluoromethyl group, is known to enhance metabolic stability and binding affinity, which are critical factors in drug design.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been employed to construct the desired molecular architecture efficiently. These synthetic strategies not only showcase the versatility of Methyl 4-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-5-acetate but also contribute to the broader toolkit available to medicinal chemists.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and agrochemical research. The unique electronic properties conferred by its structure make it a candidate for use in organic electronics and liquid crystal displays (LCDs). Furthermore, its reactivity allows for the development of novel pesticides and herbicides that could address emerging challenges in agriculture.

The growing body of research on pyridine derivatives underscores their importance as versatile building blocks in chemical synthesis. As our understanding of biological systems continues to expand, so too does the demand for innovative molecules capable of interacting with biological targets with high specificity and efficacy. Methyl 4-(aminomethy l)-3-(difluorometh yl)-2-meth ylpyridine-5-acetate, with its rich structural features, is poised to play a significant role in these endeavors.

The future prospects for this compound are promising, with ongoing studies exploring its potential applications in various fields. Collaborative efforts between academic researchers and industry scientists are likely to yield novel derivatives with enhanced properties suitable for diverse applications. As computational methods advance, virtual screening techniques will further accelerate the discovery process, enabling faster identification of promising candidates.

In conclusion, methyl 4-(aminomethy l)-3-(difluorometh yl)-2-meth ylpyridine-5-acetate (CAS No. 1361495-93-3) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features make it an invaluable intermediate for constructing bioactive molecules with potential therapeutic applications. As research continues to uncover new possibilities, this compound is expected to remain at the forefront of innovation in chemical biology and drug discovery.